![molecular formula C25H21NO4 B6270840 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]benzoic acid CAS No. 2580200-80-0](/img/no-structure.png)
2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]benzoic acid
Overview
Description
2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]benzoic acid (FMCB) is an organic compound that is widely studied in the scientific community due to its potential applications in medicine and other areas. FMCB is a derivative of benzoic acid, and is composed of a five-membered cyclopropyl ring and a nine-membered fluorenyl ring. FMCB has a number of unique properties that make it a useful compound for research and experimentation.
Scientific Research Applications
2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]benzoic acid has a wide range of applications in scientific research. It has been used as a model compound for studying the mechanism of action of various drugs, as well as for studying the structure and function of proteins and enzymes. 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]benzoic acid has also been used in the development of new drugs, as well as for the synthesis of various peptides and proteins.
Mechanism of Action
2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]benzoic acid is believed to act as a competitive inhibitor of enzymes, which means that it binds to the active site of an enzyme and prevents it from functioning. This inhibition of enzyme activity can be used to study the mechanism of action of various drugs and to develop new drugs.
Biochemical and Physiological Effects
2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]benzoic acid has been studied for its potential effects on the biochemical and physiological processes of the body. Studies have shown that 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]benzoic acid can inhibit the activity of certain enzymes, including cytochrome P450 enzymes. This inhibition can lead to changes in the metabolism of drugs, and may also affect the absorption and distribution of drugs in the body. 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]benzoic acid has also been found to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]benzoic acid is a useful compound for laboratory experiments due to its unique properties. It is stable, non-toxic, and can be synthesized in a variety of ways. However, 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]benzoic acid has some limitations for laboratory experiments. It is a relatively expensive compound, and it can be difficult to obtain in large quantities. Additionally, 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]benzoic acid is not soluble in water, which can make it difficult to use in some experiments.
Future Directions
The potential applications of 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]benzoic acid are still being explored, and there are many future directions that could be taken. One potential direction is the development of new drugs based on the structure of 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]benzoic acid. Additionally, 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]benzoic acid could be used to develop new peptides and proteins, as well as to study the mechanism of action of existing drugs. Furthermore, 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]benzoic acid could be used to study the biochemical and physiological effects of drugs, as well as to study the structure and function of proteins and enzymes. Finally, 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]benzoic acid could be used to develop new methods of synthesis and new methods of drug delivery.
Synthesis Methods
2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]benzoic acid can be synthesized using a variety of methods, depending on the desired product. The most common method is the Diels-Alder reaction, which involves the reaction of a diene and a dienophile. This reaction is highly efficient and produces a high yield of 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]benzoic acid. Other methods of synthesis include the Wittig reaction, the Stille reaction, and the Hiyama coupling reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]benzoic acid' involves the protection of the amine group, followed by the formation of the cyclopropane ring, and then the deprotection of the amine group. The final step involves the coupling of the resulting amine with benzoic acid.", "Starting Materials": [ "9H-fluorene", "Methanol", "Sodium hydride", "Bromoacetyl bromide", "Cyclopropane carboxylic acid", "N,N-Dimethylformamide", "Triethylamine", "Hydrochloric acid", "Sodium hydroxide", "Benzoic acid", "N,N'-Dicyclohexylcarbodiimide", "N-Hydroxysuccinimide", "Diisopropylethylamine", "N,N-Dimethylacetamide", "Pyridine", "Ethyl acetate", "Methanol", "Chloroform", "Water" ], "Reaction": [ "9H-fluorene is reacted with methanol and sodium hydride to form 9H-fluoren-9-ol.", "9H-fluoren-9-ol is reacted with bromoacetyl bromide to form 9-(bromomethyl)fluorene.", "9-(bromomethyl)fluorene is reacted with cyclopropane carboxylic acid in the presence of N,N-Dimethylformamide and triethylamine to form 2-[1-(cyclopropylcarbonyl)ethyl]fluorene.", "2-[1-(cyclopropylcarbonyl)ethyl]fluorene is reacted with hydrochloric acid to form 2-[1-(cyclopropylcarbonyl)amino]ethyl fluorene hydrochloride.", "2-[1-(cyclopropylcarbonyl)amino]ethyl fluorene hydrochloride is reacted with sodium hydroxide to form 2-[1-(cyclopropylcarbonyl)amino]ethyl fluorene.", "2-[1-(cyclopropylcarbonyl)amino]ethyl fluorene is reacted with N,N'-Dicyclohexylcarbodiimide and N-Hydroxysuccinimide in the presence of diisopropylethylamine and N,N-Dimethylacetamide to form 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]fluorene.", "2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]fluorene is reacted with pyridine and benzoic acid in the presence of N,N-Dimethylacetamide and N,N'-Dicyclohexylcarbodiimide to form 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]benzoic acid.", "The final product is purified using a mixture of ethyl acetate, methanol, chloroform, and water." ] } | |
CAS RN |
2580200-80-0 |
Molecular Formula |
C25H21NO4 |
Molecular Weight |
399.4 |
Purity |
95 |
Origin of Product |
United States |
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